Cas no 403834-66-2 (2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide
• CAS No: 403834-66-2
• MF: C₁₄H₁₈FNOS
• MW: 267.362226009369
• CID: 5811228
• PubChem ID: 734043
• Update Time: 2025-05-23

2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylthio)-N-(4-fluorophenyl)acetamide
• Acetamide, 2-(cyclohexylthio)-N-(4-fluorophenyl)-
• 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide
• F1016-0237
• AKOS002248098
• IFLab1_004255
• IDI1_010010
• 403834-66-2
• SR-01000281680
• SR-01000281680-1
• HMS1424B09
• Oprea1_225966
• 2-cyclohexylsulfanyl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C14H18FNOS/c15-11-6-8-12(9-7-11)16-14(17)10-18-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H,16,17)
• InChI Key： DAVXZVFDHRDDLG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1CCCCC1

Computed Properties

• Exact Mass: 267.10931353g/mol
• Monoisotopic Mass: 267.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 439.2±30.0 °C(Predicted)
• pka: 12.44±0.70(Predicted)

Additional information on 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide

Introduction to 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide (CAS No. 403834-66-2)

2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide, identified by its CAS number 403834-66-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both sulfanyl and fluoro substituents, which are known to impart unique electronic and steric properties. The cyclohexylsulfanyl moiety contributes to the overall molecular flexibility, while the 4-fluorophenyl group enhances lipophilicity and metabolic stability, making it a promising candidate for drug development.

The structural features of 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide position it as a versatile intermediate in the synthesis of more complex pharmacophores. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in designing molecules with enhanced pharmacokinetic profiles. The presence of a fluoro atom, in particular, is well-documented for its ability to modulate metabolic pathways and improve binding affinity to biological targets.

In the context of contemporary research, 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide has been explored in several innovative drug discovery programs. Its unique structural motif has been leveraged to develop novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. For instance, studies have demonstrated its potential as a scaffold for compounds that interact with proteases and kinases, which are critical in regulating cellular signaling pathways.

The synthesis of 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. The introduction of the cyclohexylsulfanyl group typically requires careful control of reaction conditions to ensure high yield and purity. Similarly, the attachment of the 4-fluorophenyl moiety necessitates precise fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The pharmacological significance of this compound has been further underscored by its incorporation into several lead compounds that are currently undergoing preclinical evaluation. These studies have revealed promising results regarding its ability to modulate biological activity without significant off-target effects. The combination of steric bulk from the cyclohexylsulfanyl group and electronic modulation from the 4-fluorophenyl group appears to enhance both potency and selectivity.

In addition to its pharmaceutical applications, 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl)acetamide has found utility in materials science research. Its structural characteristics make it a suitable candidate for developing novel polymers and coatings with enhanced thermal stability and chemical resistance. The fluoro substituent, in particular, contributes to low surface energy properties, which are desirable in applications ranging from lubricants to anti-fouling agents.

The future prospects for this compound are promising, with ongoing research focusing on expanding its synthetic methodologies and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of derivatives with improved properties. Furthermore, collaborations between academia and industry are likely to drive innovation in leveraging this compound as a building block for next-generation therapeutics.

The regulatory landscape for compounds like 2-(cyclohexylsulfanyl)-N-(4-fluorophenyl strong>)acetamide is also evolving, with increasing emphasis on sustainable synthesis practices and environmental impact assessments. Manufacturers are adopting greener methodologies to minimize waste and reduce energy consumption during production. These efforts align with broader industry initiatives aimed at promoting responsible chemical manufacturing.

In conclusion, 2-(cyclohexylsulfanyl strong >)-N-(4-fluorophenyl strong >)acetamide represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design and material development. As research continues to uncover new possibilities, this molecule is poised to play a significant role in advancing scientific understanding and technological progress.